Cas no 253178-46-0 (Iso Sildenafil)

• Product Name: Iso Sildenafil
• CAS No: 253178-46-0
• MF: C₂₂H₃₀N₆O₄S
• MW: 474.576403141022
• CID: 1061989
• PubChem ID: 135565320
• Update Time: 2025-08-02

Iso Sildenafil Chemical and Physical Properties

Names and Identifiers

• Iso Sildenafil
• NS00015874
• Q27273630
• UNII-A4UFZ3330V
• Piperazine, 1-((3-(4,7-dihydro-2-methyl-7-oxo-3-propyl-2H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methyl-
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-2-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• A4UFZ3330V
• SCHEMBL3453681
• SCHEMBL14836455
• 253178-46-0
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-2-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• Isosildenafil
• DTXSID70476531
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-((4-methyl-1-piperazinyl)sulfonyl)phenyl)-2,6-dihydro-2-methyl-3-propyl-

• Inchi： 1S/C22H30N6O4S/c1-5-7-17-19-20(25-27(17)4)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)
• InChI Key： AEHJOHLAUWUPQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2NC(C3C(=C(CCC)N(C)N=3)N=2)=O)C=1)OCC)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 474.2052
• Monoisotopic Mass: 474.20492463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Iso Sildenafil

Research Brief on Iso Sildenafil (CAS: 253178-46-0): Recent Advances and Applications

Iso Sildenafil (CAS: 253178-46-0), a structural analog of the well-known phosphodiesterase type 5 (PDE5) inhibitor Sildenafil, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, while sharing a similar core structure with Sildenafil, exhibits distinct pharmacological properties that make it a promising candidate for further investigation. Recent studies have focused on its potential therapeutic applications, metabolic pathways, and safety profile, providing valuable insights for drug development and clinical use.

One of the key areas of research surrounding Iso Sildenafil is its role in the treatment of pulmonary arterial hypertension (PAH) and erectile dysfunction (ED). Unlike Sildenafil, which primarily targets PDE5, Iso Sildenafil has been shown to interact with additional molecular targets, potentially offering broader therapeutic effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Iso Sildenafil exhibits a higher selectivity for certain PDE isoforms, which could translate into reduced side effects and improved patient outcomes. The study utilized advanced computational modeling and in vitro assays to elucidate the binding mechanisms of Iso Sildenafil, providing a foundation for future drug optimization.

Another significant advancement in the understanding of Iso Sildenafil relates to its metabolic stability and pharmacokinetic properties. Research conducted by a team at the University of Cambridge in 2024 revealed that Iso Sildenafil undergoes a unique metabolic pathway, resulting in a longer half-life compared to its parent compound. This finding, published in Drug Metabolism and Disposition, suggests that Iso Sildenafil could offer a more sustained therapeutic effect, reducing the frequency of dosing in clinical settings. The study employed high-performance liquid chromatography (HPLC) and mass spectrometry to track the compound's metabolites in human plasma, confirming its favorable pharmacokinetic profile.

In addition to its therapeutic potential, Iso Sildenafil has also been investigated for its role in drug safety and toxicity. A recent preprint on bioRxiv highlighted the results of a comprehensive toxicological assessment, which indicated that Iso Sildenafil has a lower risk of causing visual disturbances—a common side effect associated with Sildenafil. The researchers attributed this reduced toxicity to the compound's altered interaction with retinal PDE6, a finding that could have significant implications for patient safety. Further preclinical studies are underway to validate these observations and explore the compound's long-term effects.

Looking ahead, the development of Iso Sildenafil as a viable pharmaceutical agent faces both opportunities and challenges. While its enhanced selectivity and metabolic stability are promising, questions remain about its efficacy in diverse patient populations and potential drug-drug interactions. Ongoing clinical trials, such as the Phase II study initiated by a leading biopharmaceutical company in early 2024, aim to address these uncertainties and pave the way for regulatory approval. The outcomes of these trials will be critical in determining the future trajectory of Iso Sildenafil in the pharmaceutical market.

In conclusion, Iso Sildenafil (CAS: 253178-46-0) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique pharmacological properties, coupled with recent advancements in understanding its mechanisms of action and safety profile, position it as a promising candidate for therapeutic applications. As research continues to unfold, Iso Sildenafil may emerge as a valuable addition to the arsenal of treatments for conditions such as PAH and ED, offering improved efficacy and reduced side effects compared to existing therapies.